molecular formula C13H15NOS B8435809 4-Methyl-5-(2-benzyloxyethyl)thiazole

4-Methyl-5-(2-benzyloxyethyl)thiazole

Cat. No.: B8435809
M. Wt: 233.33 g/mol
InChI Key: KRGYLBKELUTKAQ-UHFFFAOYSA-N
Attention: For research use only. Not for human or veterinary use.
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Description

4-Methyl-5-(2-benzyloxyethyl)thiazole is a thiazole derivative characterized by a benzyloxyethyl substituent at the 5-position of the thiazole ring.

Properties

Molecular Formula

C13H15NOS

Molecular Weight

233.33 g/mol

IUPAC Name

4-methyl-5-(2-phenylmethoxyethyl)-1,3-thiazole

InChI

InChI=1S/C13H15NOS/c1-11-13(16-10-14-11)7-8-15-9-12-5-3-2-4-6-12/h2-6,10H,7-9H2,1H3

InChI Key

KRGYLBKELUTKAQ-UHFFFAOYSA-N

Canonical SMILES

CC1=C(SC=N1)CCOCC2=CC=CC=C2

Origin of Product

United States

Comparison with Similar Compounds

Comparative Analysis with Structural Analogs

Structural and Electronic Properties

Thiazole derivatives exhibit diverse electronic properties depending on substituents. Quantum chemical parameters for key analogs are summarized below:

Compound HOMO (eV) LUMO (eV) ΔE (HOMO-LUMO) Dipole Moment (Debye) Key Application Reference
4-Methyl-5-(2-hydroxyethyl)thiazole (SFR) -6.12 -1.89 4.23 3.45 Corrosion inhibitor
2-Acetyl-thiazole (ATZ) -6.45 -2.01 4.44 2.98 Corrosion inhibitor
4-Methyl-5-formylthiazole N/A N/A N/A N/A Pharmaceutical intermediate
4-Methyl-5-(β-trimethylsiloxyethyl)thiazole N/A N/A N/A N/A Low biological activity

Key Observations :

  • SFR has a moderate HOMO-LUMO gap (ΔE = 4.23 eV), indicating good electron-donating capacity for corrosion inhibition via adsorption on metal surfaces .
  • The siloxyethyl variant (trimethylsiloxyethyl) shows reduced biological activity, suggesting steric hindrance or electronic effects from bulky substituents .
Neurophysiological Effects
  • DMHT (3-decyloxycarbonylmethyl-4-methyl-5-(2-hydroxyethyl)thiazolium): Modulates calcium and potassium ion currents at neuromuscular junctions but lacks identified binding proteins .
  • 4-Methyl-5-(β-hydroxyethyl)thiazole: Early studies noted dose-dependent physiological effects, though specific targets remain unclear .
Cytotoxicity and Anti-inflammatory Activity
  • 4-Methyl-5-(β-trimethylsiloxyethyl)thiazole : Exhibited minimal cytotoxicity and anti-inflammatory activity, contrasting with its unsilylated precursor .

Implications for 4-Methyl-5-(2-benzyloxyethyl)thiazole :
The benzyl group may improve membrane permeability but could hinder target binding due to steric bulk. Its ester linkage (benzyloxyethyl) might also influence metabolic stability compared to hydroxyethyl or acetoxyethyl analogs.

Corrosion Inhibition Performance

Comparative corrosion inhibition efficiency of thiazole derivatives for iron:

Compound Inhibition Efficiency (%) Mechanism Reference
4-Methyl-5-(2-hydroxyethyl)thiazole (SFR) 78.3 Adsorption via lone pairs on N and S
2,4,5-Trimethyl-thiazole (TMTZ) 65.1 Hydrophobic interactions
2-Acetyl-thiazole (ATZ) 72.8 Electron donation via acetyl group

Inference : The benzyloxyethyl group in the target compound could enhance inhibition efficiency by introducing π-π interactions with metal surfaces, though experimental validation is needed.

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